Cas no 101258-57-5 (Hexane,1-bromo-2-methyl-)

• Product Name: Hexane,1-bromo-2-methyl-
• CAS No: 101258-57-5
• MF: C₇H₁₅Br
• MW: 179.098001718521
• CID: 124590
• PubChem ID: 11745204
• Update Time: 2025-04-18

Hexane,1-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,1-bromo-2-methyl-
• 1-BROMO-2-METHYLHEXANE
• 1-Brom-2-methyl-hexan
• 1-bromo-2-methyl-hexane
• 2-METHYL-1-BROMOHEXANE
• 101258-57-5
• AKOS006276309
• SCHEMBL1965699
• FT-0690981
• EN300-674039
• Hexane, 1-bromo-2-methyl-

• Inchi： 1S/C7H15Br/c1-3-4-5-7(2)6-8/h7H,3-6H2,1-2H3
• InChI Key： CKHQKWRHPZIGTM-UHFFFAOYSA-N
• SMILES： BrCC(C)CCCC

Computed Properties

• Exact Mass: 178.03600
• Monoisotopic Mass: 178.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1337 (estimate)
• Boiling Point: 170.18°C (estimate)
• Refractive Index: 1.4339 (estimate)
• PSA: 0.00000
• LogP: 3.20760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides